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Compound of Interest

Compound Name: YKL-1-116

Cat. No.: B10817727

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides a comprehensive overview of the recommended
procedures for the disposal of YKL-1-116, a selective and covalent inhibitor of Cdk7.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle YKL-1-116 in accordance with
its Safety Data Sheet (SDS) and standard laboratory safety protocols. Always wear appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All
handling of the compound in its solid form should be conducted in a well-ventilated area or a
chemical fume hood to minimize inhalation exposure.

Step-by-Step Disposal Procedure

As YKL-1-116 is a research chemical with limited publicly available disposal information, it
must be treated as hazardous chemical waste. The following steps outline a general procedure
for its safe disposal. Note: Always consult and adhere to your institution's specific waste
disposal guidelines and local regulations.

» Waste Identification and Segregation:

o Properly label a dedicated waste container for "YKL-1-116 and related contaminated
materials."
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o Do not mix YKL-1-116 waste with other chemical waste streams unless explicitly
permitted by your institution's environmental health and safety (EHS) office.

e Disposal of Unused Solid YKL-1-116:

o Carefully transfer any unused or expired solid YKL-1-116 into the designated, sealed
waste container.

o Avoid generating dust during the transfer.
» Disposal of Solutions Containing YKL-1-116:

o Agqueous and solvent-based solutions containing YKL-1-116 should be collected in a
separate, clearly labeled, and sealed hazardous waste container.

o Do not dispose of solutions containing YKL-1-116 down the drain.
o Disposal of Contaminated Labware:

o All labware (e.g., vials, pipette tips, gloves) that has come into contact with YKL-1-116
should be considered contaminated.

o Place all contaminated disposable items in the designated solid waste container for YKL-
1-116.

o Non-disposable glassware should be decontaminated using an appropriate solvent (e.g.,
ethanol, DMSO) to rinse the glassware. The rinsate must be collected as hazardous
waste.

o Storage of Waste:

o Store the sealed waste container in a designated, secure area for hazardous waste, away
from incompatible materials.

o Follow the storage temperature guidelines for the compound to ensure stability until
disposal.

e Arranging for Final Disposal:
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o Contact your institution's EHS office to arrange for the pickup and final disposal of the
YKL-1-116 waste by a licensed hazardous waste disposal contractor.

Quantitative Data Summary

The following table summarizes key quantitative data for YKL-1-116, primarily related to its

storage and chemical properties.[1][2][3]

Property Value

Molecular Formula C34H38N80O3

Molecular Weight 606.72 g/mol

Appearance White to off-white solid

Storage (Powder) -20°C for 3 years, 4°C for 2 years
Storage (Solvent) -80°C for 6 months, -20°C for 1 month

Experimental Protocols

While specific experimental protocols for the disposal of YKL-1-116 are not available, the
disposal procedure outlined above is based on standard best practices for chemical laboratory
waste management. The core principle is the containment and segregation of the chemical
waste for disposal by certified professionals.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of YKL-1-116.
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YKL-1-116 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. medchemexpress.com [medchemexpress.com]

3. medkoo.com [medkoo.com]

« To cite this document: BenchChem. [Essential Guide to the Proper Disposal of YKL-1-116].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10817727#ykl-1-116-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b10817727?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/batch_PDF/HY-116871/YKL-1-116-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/ykl-1-116.html
https://www.medkoo.com/products/36050
https://www.benchchem.com/product/b10817727#ykl-1-116-proper-disposal-procedures
https://www.benchchem.com/product/b10817727#ykl-1-116-proper-disposal-procedures
https://www.benchchem.com/product/b10817727#ykl-1-116-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10817727?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10817727?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

